5-Bromo-3-methoxy-1,2-thiazole

• IUPAC Name: 5-bromo-3-methoxy-1,2-thiazole
• InChI: InChI=1S/C4H4BrNOS/c1-7-4-2-3(5)8-6-4/h2H,1H3
• InChI Key: BXMCYASMVTVKHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NSC(=C1)Br
• Molecular Formula: C4H4BrNOS
• Molecular Weight: 194.05 g/mol
• CAS RN: 1367959-83-8

Description

5-Bromo-3-methoxy-1,2-thiazole is a monobromothiazole. It is a member of the thiazole family, which are heterocyclic compounds containing a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom.

Synthesis Analysis

The synthesis of 5-Bromo-3-methoxy-1,2-thiazole can be achieved via treatment of 2,5-dibromothiazole with sodium ethoxide followed by hydrogenation over spongy nickel. Thiazole synthesis often involves the use of Lawesson’s reagent, a sulfur chemistry reagent, for the formation of heterocyclic compounds containing a sulfur atom.

Molecular Structure Analysis

The molecular formula of 5-Bromo-3-methoxy-1,2-thiazole is C5H6BrNOS. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles, including 5-Bromo-3-methoxy-1,2-thiazole, have many reactive positions where donor-acceptor, nucleophilic, and oxidation reactions may take place. For instance, 4,5-Dibromo-l-methoxymethyl-1H- and -2-methoxymethyl-2H 1,2,3-triazole reacted with butyllithium at position-5 to give high yields of the corresponding 5-substituted 1,2,3-triazole.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives, which include 5-bromo-3-methoxy-1,2-thiazole, have been found in many potent biologically active compounds . These compounds have shown to bind with high affinity to multiple receptors, which are helpful in developing new useful derivatives .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets, leading to a range of effects . For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can influence the bioavailability of 5-Bromo-3-methoxy-1,2-thiazole.

Result of Action

Thiazole derivatives have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

The action of thiazole derivatives can be influenced by various factors, including the physiological environment and the presence of other compounds .

Safety and Hazards

Safety measures for handling 5-Bromo-3-methoxy-1,2-thiazole include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Thiazoles, including 5-Bromo-3-methoxy-1,2-thiazole, have been the subject of extensive research due to their diverse biological activities and potential applications in medicinal and pharmaceutical chemistry. Future research may focus on designing new thiazole derivatives with improved efficacy and lesser side effects.